N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide
Description
N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide, also known as BBE, is a chemical compound that has been extensively studied in scientific research. BBE is a member of the benzamide family of compounds and has been found to have potential therapeutic applications in various fields of medicine.
Scientific Research Applications
Synthesis and Pharmacological Activity
- A study highlighted the synthesis of compounds like N-benzoyl-N'-4-bromophenyl-3-phenoxybenzamidine, exhibiting properties such as inhibition of dipeptidyl peptidase-4, nonenzymatic glycosylation of proteins, antiplatelet, and antioxidant characteristics (Spasov et al., 2017).
Gastroprokinetic Activity
- Research on 4-amino-5-chloro-2-ethoxybenzamides, related structurally to N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide, revealed potent gastric emptying activity. This study suggests the relevance of these compounds in gastroprokinetic applications (Morie et al., 1995).
High Spin Mononuclear Iron(III) Complexes
- A study synthesized iron(III) complexes using 2-hydroxybenzophenone analogues, indicating the chemical versatility of benzophenone derivatives, including N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide (Pogány et al., 2017).
Preparation and Reactions of N-Benzoyl Compounds
- In another study, the formation of benzoyl-t-butylcarbodiimide through the reaction of N-benzoyl-N-t-butylthiourea suggests complex chemical reactions and applications for N-benzoyl compounds (Mitsunobu et al., 1972).
Structure and Activity Relationships
- The investigation into the structure-activity relationships of N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide and related compounds, which are structurally related to N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide, offers insights into the importance of molecular structure in pharmacological activity (Kalo et al., 1995).
Antibacterial Properties
- Research on bromophenols isolated from marine algae identified compounds with significant antibacterial activity, suggesting the potential of benzophenone derivatives in antimicrobial applications (Xu et al., 2003).
properties
IUPAC Name |
N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrNO3/c1-2-27-18-11-8-16(9-12-18)22(26)24-20-13-10-17(23)14-19(20)21(25)15-6-4-3-5-7-15/h3-14H,2H2,1H3,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEWBTLDQGKXZQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Br)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzoyl-4-bromophenyl)-4-ethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Fluorophenyl)-3-(pyrazolo[1,5-a]pyridin-5-yl)urea](/img/structure/B2795172.png)
![2-[2-[5-(Trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]pyridine-3-carbonitrile](/img/structure/B2795174.png)
![Methyl 4-[(4-tert-butylphenoxy)methyl]benzoate](/img/structure/B2795178.png)
![2-Chloro-1-[4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-diazepan-1-yl]ethanone](/img/structure/B2795180.png)
![N-methyl-N-(2-{4-[1-(2-pyrimidinyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-2-pyridinamine](/img/structure/B2795185.png)
![{1-[4-(Methylsulfanyl)-1,3-benzothiazol-2-yl]piperidin-4-yl}methanol](/img/structure/B2795188.png)
![4-{[(4-bromophenyl)sulfanyl]methyl}-5-(2,4-dichlorophenoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole](/img/structure/B2795194.png)